[1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[[1-(2-chloroacetyl)piperidin-2-yl]methyl]-N-ethylcarbamate
• InChI: InChI=1S/C15H27ClN2O3/c1-5-17(14(20)21-15(2,3)4)11-12-8-6-7-9-18(12)13(19)10-16/h12H,5-11H2,1-4H3
• InChI Key: JSVVNWCBQCNWMW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCCCN1C(=O)CCl)C(=O)OC(C)(C)C
• Molecular Formula: C15H27ClN2O3
• Molecular Weight: 318.84 g/mol

Description

[1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester (CAS: 1353977-84-0) is a piperidine-derived carbamate ester with a chloroacetyl substituent. Its molecular weight is 318.84 g/mol, and it features a tert-butyl carbamate group, which is commonly employed as a protective group in organic synthesis . Its structural complexity and functional groups suggest utility in cross-coupling reactions or as a precursor for bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction of appropriate precursors under acidic or basic conditions.

Introduction of the Chloroacetyl Group: The chloroacetyl group can be introduced via a nucleophilic substitution reaction using chloroacetyl chloride and a suitable nucleophile.

Attachment of the Ethyl-Carbamic Acid Tert-Butyl Ester: The final step involves the esterification of the intermediate compound with tert-butyl chloroformate and ethylamine under controlled conditions.

Industrial Production Methods: Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of advanced catalysts, high-throughput screening of reaction conditions, and continuous flow reactors to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the piperidine ring, leading to the formation of N-oxide derivatives.

Reduction: Reduction reactions can target the chloroacetyl group, converting it to a hydroxyl group or other reduced forms.

Substitution: The chloroacetyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are commonly used.

Substitution: Nucleophiles like primary and secondary amines, thiols, and alcohols can be used under basic or neutral conditions.

Major Products Formed:

Oxidation: N-oxide derivatives of the piperidine ring.

Reduction: Hydroxylated derivatives of the chloroacetyl group.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: The compound is used as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: In biological research, the compound can be used as a probe to study enzyme-substrate interactions, receptor binding, and other biochemical processes.

Industry: In the industrial sector, the compound can be used in the production of specialty chemicals, polymers, and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of [1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester involves its interaction with specific molecular targets, such as enzymes, receptors, or ion channels. The chloroacetyl group can act as an electrophile, forming covalent bonds with nucleophilic sites on proteins or other biomolecules. This interaction can modulate the activity of the target molecule, leading to various biological effects. The piperidine ring and tert-butyl ester moiety can also influence the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Piperidine Ring

Compound Name	CAS Number	Molecular Weight (g/mol)	Key Structural Features	Reactivity/Applications Notes
[1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester (Target)	1353977-84-0	318.84	Ethyl carbamate, chloroacetyl on piperidine	High reactivity due to chloroacetyl; tert-butyl group enhances stability under basic conditions .
[1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-cyclopropyl-carbamic acid tert-butyl ester	1353960-92-5	Not reported	Cyclopropyl carbamate	Cyclopropyl’s rigidity may alter conformational flexibility, affecting binding in drug design .
2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	1353980-60-5	338.83	Benzyl ester, methyl-amino substituent	Benzyl ester increases lipophilicity; labile under hydrogenolysis compared to tert-butyl .

Functional Group Modifications

Compound Name	CAS Number	Molecular Weight (g/mol)	Functional Group Differences	Key Properties
[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester	1353952-67-6	213 (as free base)	Aminoethyl substituent	Increased polarity and water solubility; potential for protonation in acidic environments .
[1-(4-Chloro-pyrimidin-2-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester	Not fully listed	Not reported	4-Chloropyrimidinyl substituent	Pyrimidine ring enables hydrogen bonding; may enhance biological targeting compared to chloroacetyl .
[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester	1354003-24-9	Not reported	Pyrrolidine (5-membered ring) instead of piperidine	Reduced ring size increases ring strain; altered basicity and conformational preferences .

Biological Activity

The compound [1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester represents a class of piperidine derivatives that have garnered attention for their potential biological activities. This article explores the pharmacological properties, mechanisms of action, and therapeutic applications of this compound, drawing from diverse research findings and case studies.

Chemical Structure and Properties

The chemical structure of the compound can be described as follows:

• Molecular Formula : C₁₁H₁₄ClN₃O₃
• CAS Number : 1353977-84-0

This compound features a piperidine ring, which is known for its versatility in medicinal chemistry, particularly in the development of drugs targeting various biological pathways.

Biological Activity Overview

Research indicates that piperidine derivatives, including the compound , exhibit a range of biological activities:

• Anticancer Activity :
  • Studies have shown that certain piperidine derivatives can induce apoptosis in cancer cells. For instance, compounds similar to the one discussed have demonstrated cytotoxic effects against various cancer cell lines, including hypopharyngeal tumor cells (FaDu) .
  • The mechanism often involves the modulation of apoptotic pathways, potentially through interactions with specific receptors such as the M3 muscarinic acetylcholine receptor, which is implicated in cell proliferation and survival .
• Cholinesterase Inhibition :
  • The compound has been reported to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes critical in neurotransmission. This inhibition is relevant for therapeutic strategies against neurodegenerative diseases like Alzheimer's .
• Antimicrobial Properties :
  • Some piperidine derivatives exhibit antimicrobial activity against both Gram-positive and Gram-negative bacteria. For example, structural analogs have shown significant inhibitory effects against pathogens such as Staphylococcus aureus and Escherichia coli .

Table 1: Summary of Biological Activities

Activity Type	Findings	References
Anticancer	Induces apoptosis in FaDu cells; better cytotoxicity than bleomycin
Cholinesterase Inhibition	Inhibits AChE and BuChE; potential for Alzheimer's treatment
Antimicrobial	Effective against S. aureus (MIC = 2 μg/ml); better than standard antibiotics

The biological activity of [1-(2-Chloro-acetyl)-piperidin-2-ylmethyl]-ethyl-carbamic acid tert-butyl ester can be attributed to its ability to interact with various molecular targets:

• Receptor Interaction : The activation or inhibition of specific receptors (e.g., M3R) influences cellular signaling pathways related to growth and survival.
• Enzyme Inhibition : By inhibiting cholinesterases, the compound increases acetylcholine levels in synaptic clefts, enhancing cholinergic transmission which is beneficial in neurodegenerative conditions.